Cas no 1806338-21-5 (Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate)

• Product Name: Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate
• CAS No: 1806338-21-5
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 4979436
• Update Time: 2025-06-08

Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate

• Inchi： 1S/C11H12BrFO2/c1-15-11(14)6-5-8-3-2-4-10(12)9(8)7-13/h2-4H,5-7H2,1H3
• InChI Key： MJWYORSZNJTZES-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CF)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate

Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate (CAS No. 1806338-21-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate, identified by its CAS number 1806338-21-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both bromo and fluoromethyl substituents on a phenyl ring, make it a versatile building block for drug development.

The< strong>Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate molecule exhibits a high degree of functional diversity, which is highly valued in medicinal chemistry. The bromo group at the 3-position of the phenyl ring provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are instrumental in constructing complex heterocyclic scaffolds, which are prevalent in many modern drugs. Additionally, the fluoromethyl group introduces electronic and steric effects that can modulate the pharmacokinetic properties of the final drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents for neurological disorders such as Alzheimer's disease and Parkinson's disease. The< strong>Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate compound has been utilized in several synthetic pathways to create molecules with potential neuroprotective and anti-inflammatory activities. For instance, researchers have employed this intermediate to synthesize analogs of known pharmacological agents that exhibit improved binding affinity and reduced side effects. The incorporation of both bromo and fluoromethyl groups into these derivatives allows for fine-tuning of their biological activity, making them attractive candidates for further clinical investigation.

The pharmaceutical industry has also explored the use of< strong>Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate in the development of anti-inflammatory drugs. Inflammatory processes are central to numerous diseases, including arthritis and autoimmune conditions. By leveraging the reactivity of the bromo and fluoromethyl groups, chemists have been able to design molecules that selectively inhibit key inflammatory pathways. Preliminary studies have shown promising results with these compounds in animal models, suggesting their potential as novel therapeutics for human patients.

Beyond its applications in drug development, the< strong>Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate compound has found utility in materials science and agrochemical research. Its structural motifs are reminiscent of those found in advanced materials used in organic electronics and liquid crystals. The presence of halogenated aromatic rings enhances its interactions with other molecules, making it a valuable precursor for designing new materials with tailored properties. Similarly, in agrochemicals, derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their ability to disrupt essential biological processes in pests.

The synthesis of< strong>Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate typically involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Starting from readily available aromatic precursors, chemists employ a sequence of bromination, fluorination, esterification, and reduction steps to construct the desired molecule. Advanced techniques such as palladium-catalyzed cross-coupling reactions have further streamlined these processes, enabling higher yields and purities. The efficiency of these synthetic routes is crucial for large-scale production and ensures that pharmaceutical companies can access sufficient quantities of this important intermediate.

The growing interest in halogenated compounds like< strong>Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate is driven by their unique electronic properties and biological activities. Halogens are known to significantly influence the pharmacological profile of molecules by affecting their metabolic stability, lipophilicity, and binding interactions with biological targets. The combination of bromo and fluoromethyl groups on a phenyl ring creates a molecule that is both reactive and stable under various conditions, making it an ideal candidate for further derivatization.

In conclusion,< strong>Methyl 3-(3-bromo-2-(fluoromethyl)phenyl)propanoate (CAS No. 1806338-21-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its structural features enable its use as a key intermediate in synthesizing biologically active molecules targeting neurological and inflammatory disorders. As research continues to uncover new therapeutic possibilities and advanced material applications, this compound will undoubtedly remain at the forefront of chemical innovation.